![molecular formula C9H11BrO B6282450 1-bromo-4-[(1R)-1-methoxyethyl]benzene CAS No. 1632289-26-9](/img/no-structure.png)
1-bromo-4-[(1R)-1-methoxyethyl]benzene
Overview
Description
1-Bromo-4-[(1R)-1-methoxyethyl]benzene, also known as 1-(4-Bromophenyl)ethyl methyl ether, is a chemical compound with the molecular formula C9H11BrO . It has an average mass of 215.087 Da and a monoisotopic mass of 213.999313 Da . It is typically stored at room temperature and appears as a liquid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11BrO/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7H,1-2H3 . This indicates the specific arrangement of atoms in the molecule and their connectivity.Chemical Reactions Analysis
While specific chemical reactions involving this compound were not found, bromobenzene compounds generally undergo electrophilic aromatic substitution reactions . In these reactions, the bromine atom can be replaced by other groups to form various derivatives.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 215.09 . The compound is sealed in dry storage at room temperature .Scientific Research Applications
Synthesis of Biologically Active Compounds
1-bromo-4-[(1R)-1-methoxyethyl]benzene is utilized in the synthesis of natural products and biologically active compounds. For instance, its application in the total synthesis of a biologically active, naturally occurring dibromophenol demonstrates its utility in generating compounds with potential pharmacological activities (Akbaba et al., 2010).
Molecular Electronics
This compound is also a valuable precursor in the construction of molecular wires for electronic applications. Its transformation into various oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires underscores its importance in the development of materials for molecular electronics (Stuhr-Hansen et al., 2005).
Photoluminescent Materials
Furthermore, its role in synthesizing compounds with aggregation-induced emission (AIE) characteristics highlights its significance in the creation of new photoluminescent materials. The synthesized derivatives exhibit enhanced fluorescence in the solid state, indicating potential applications in optoelectronics and sensing (Zuo-qi, 2015).
Advanced Synthetic Methodologies
The compound's involvement in advanced synthetic methodologies is also noteworthy. It serves as a key intermediate in the facile synthesis of isoindoles, showcasing its utility in creating structurally diverse heterocyclic compounds (Kuroda & Kobayashi, 2015). Additionally, its use in the development of new bromination techniques for aromatic compounds further demonstrates its versatility in organic synthesis (Kulangiappar et al., 2014).
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may be harmful if inhaled . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area . In case of skin contact, contaminated clothing should be removed immediately and the skin should be rinsed with water .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-4-[(1R)-1-methoxyethyl]benzene involves the bromination of 4-[(1R)-1-methoxyethyl]benzene using bromine in the presence of a catalyst, followed by purification of the product.", "Starting Materials": [ "4-[(1R)-1-methoxyethyl]benzene", "Bromine", "Catalyst (such as iron or aluminum bromide)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add bromine dropwise to a solution of 4-[(1R)-1-methoxyethyl]benzene in a solvent such as dichloromethane or chloroform, while stirring and maintaining the temperature at around 0-5°C.", "Add a catalyst such as iron or aluminum bromide to the reaction mixture and continue stirring for several hours at room temperature.", "Quench the reaction by adding water and extract the product using a solvent such as diethyl ether or ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by recrystallization or column chromatography using a suitable solvent system." ] } | |
CAS RN |
1632289-26-9 |
Molecular Formula |
C9H11BrO |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
